Cas no 2228689-23-2 (2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228689-23-2
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 6478939
• PubChem ID: 165965338
• Update Time: 2025-06-14

2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine
• EN300-1969507
• 2228689-23-2

• Inchi： 1S/C9H7F3N2O2/c10-7-3-5(14(15)16)1-2-6(7)8(13)4-9(8,11)12/h1-3H,4,13H2
• InChI Key： JCUOEKXSYZFNEZ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1F)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine

Research Brief on 2,2-Difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine (CAS: 2228689-23-2): Recent Advances and Applications

The compound 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine (CAS: 2228689-23-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine with high purity and yield. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic cyclopropanation method that significantly improves the efficiency of synthesizing this fluorinated cyclopropane derivative. The presence of both difluoro and nitro groups on the cyclopropane ring introduces steric and electronic effects that are critical for its biological interactions.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. Researchers at a leading pharmaceutical institute reported that 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine showed selective inhibition of JAK3 kinase with an IC50 value of 0.8 μM, suggesting its potential as a scaffold for developing anti-inflammatory agents. Further mechanistic studies are underway to elucidate its binding mode and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential application in agrochemicals. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its herbicidal activity, revealing that the nitro and fluorine substituents contribute to its ability to disrupt plant cell wall synthesis. Field trials are currently being planned to assess its efficacy under real-world conditions.

Despite these promising findings, challenges remain in the development of 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine as a therapeutic or agrochemical agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further structural modifications and comprehensive toxicological studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this intriguing molecule.

In conclusion, 2,2-difluoro-1-(2-fluoro-4-nitrophenyl)cyclopropan-1-amine represents a versatile scaffold with applications spanning medicinal chemistry and agrochemical research. Continued investigation into its structure-activity relationships and mechanism of action will be crucial for translating these early findings into practical solutions for human health and agriculture.